BENGHE Foundational & Exploratory

Check Availability & Pricing

GDC-0879 (CAS Number: 905281-76-7): A
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GDC-0879

Cat. No.: B7855706

An In-depth Examination of a Potent and Selective B-Raf Inhibitor

This technical guide provides a comprehensive overview of GDC-0879 (CAS: 905281-76-7), a
potent and selective small-molecule inhibitor of B-Raf kinase.[1][2] Designed for researchers,
scientists, and drug development professionals, this document details the compound's
mechanism of action, key quantitative data, and detailed experimental protocols.

Core Concepts and Mechanism of Action

GDC-0879 is a selective inhibitor of the Raf/MEK/ERK signaling cascade, a critical pathway in
cellular proliferation and survival.[2] The compound demonstrates high potency against the
oncogenic V600E mutant of B-Raf, a common driver mutation in various cancers, including
melanoma.[2] By binding to the ATP-binding site of B-Raf (V600E), GDC-0879 effectively
blocks its kinase activity, leading to the inhibition of downstream signaling through MEK and
ERK.[3] This ultimately results in reduced cell proliferation and tumor growth in B-Raf (V600E)-
mutant cancer models.[2]

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo potency and pharmacokinetic
parameters of GDC-0879.

Table 1: In Vitro Potency of GDC-0879
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Target/Assay Cell Line/System IC50/EC50 Reference
Purified B-Raf )
Enzymatic Assay 0.13 nM [1]
(V600E)
Phospho-ERK (pERK)  MALME-3M 63 nM [2]
Phospho-MEK1
A375 59 nM
(PMEK1)
Phospho-MEK1
Colo205 29 nM [1]
(PMEK1)
Cell Viability MALME-3M 0.75 uM [2]
o A375, Colo205, and
Cell Viability <0.5uM [1]
others
Table 2: In Vivo Efficacy of GDC-0879
Xenograft Model Parameter Value Reference

Tumor Growth
A375 (B-Raf V600E) o Dose-dependent
Inhibition

[2]

PMEKZX Inhibition
A375 (B-Raf V600E) 3.06 uM
(IC50)

[2]

Signaling Pathway

The diagram below illustrates the canonical RAS/RAF/MEK/ERK signaling pathway and the

inhibitory action of GDC-0879.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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